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Compound of Interest

Compound Name: N-ethyl-2,2-dimethylpropanamide

Cat. No.: B3378496

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of N-
ethyl-2,2-dimethylpropanamide (CAS No: 14278-29-6). Due to a lack of experimentally
determined data in publicly accessible literature, this guide primarily presents computed values
obtained from reputable chemical databases. Additionally, it outlines generalized experimental
protocols for the determination of key physical properties, which can be applied to this
compound in a laboratory setting.

Core Compound Information

N-ethyl-2,2-dimethylpropanamide is a tertiary amide with the molecular formula C7H1sNO. Its
structure consists of a propanamide backbone with a tert-butyl group attached to the carbonyl
carbon and an ethyl group attached to the nitrogen atom.

Table 1: Compound Identification[1]
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Identifier Value

IUPAC Name N-ethyl-2,2-dimethylpropanamide
CAS Number 14278-29-6

Molecular Formula C7H1sNO

Molecular Weight 129.20 g/mol

Canonical SMILES CCNC(=0)C(C)(C)C

Computed Physical Properties

The following tables summarize the computed physical and thermodynamic properties for N-
ethyl-2,2-dimethylpropanamide. These values are derived from computational models and
provide valuable estimates in the absence of experimental data.

Table 2: Computed Physical Properties[1][2]

Property Value Unit Source
Boiling Point 460.37 K Joback Calculated
logP (Octanol-Water )

B o 1.169 Crippen Calculated
Partition Coefficient)
Log10 of Water )

- -1.48 Crippen Calculated

Solubility
McGowan's
Characteristic Volume  121.040 mi/mol McGowan Calculated
(McVol)
Critical Pressure (Pc) 3103.64 kPa Joback Calculated
Kovats Retention
Index (Standard non- 1000.00; 1077.00 NIST

polar)

Table 3: Computed Thermodynamic Properties[2]
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Property Value Unit Source

Standard Gibbs Free
Energy of Formation -28.63 kJ/mol Joback Calculated
(AfG®)

Enthalpy of Formation

at Standard
o -255.67 kJ/mol Joback Calculated
Conditions (gas,

AfH°gas)

Enthalpy of Fusion at
Standard Conditions 13.17 kJ/mol Joback Calculated
(AfusH®)

Enthalpy of
Vaporization at

- 43.06 kJd/mol Joback Calculated
Standard Conditions

(AvapH®)

Experimental Protocols

While specific experimental data for N-ethyl-2,2-dimethylpropanamide is not readily
available, the following are detailed, generalized methodologies for determining the key
physical properties of a similar liquid amide. These protocols can be adapted by researchers
for the experimental characterization of this compound.

Synthesis of N-ethyl-2,2-dimethylpropanamide

A plausible synthesis route for N-ethyl-2,2-dimethylpropanamide involves the acylation of
ethylamine with pivaloyl chloride.

Materials:
o Ethylamine
» Pivaloyl chloride

» Anhydrous diethyl ether (or a similar aprotic solvent)
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Triethylamine (or another suitable base)

Anhydrous magnesium sulfate

Saturated sodium bicarbonate solution

Brine

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve
ethylamine in anhydrous diethyl ether under an inert atmosphere (e.g., nitrogen or argon).

Cool the solution in an ice bath.

Add pivaloyl chloride dropwise to the stirred solution. To neutralize the HCI generated during
the reaction, a non-nucleophilic base like triethylamine can be added.

After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for several hours.

Monitor the reaction progress using thin-layer chromatography (TLC).

Upon completion, quench the reaction by slowly adding a saturated sodium bicarbonate
solution.

Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl ether.
Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

Filter the drying agent and remove the solvent under reduced pressure using a rotary
evaporator to yield the crude N-ethyl-2,2-dimethylpropanamide.

Purify the crude product by vacuum distillation.

Determination of Boiling Point (Thiele Tube Method)

Materials:
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Thiele tube

Mineral oil

Thermometer

Capillary tube (sealed at one end)

Small rubber band

Sample of N-ethyl-2,2-dimethylpropanamide

Procedure:

Fill the Thiele tube with mineral oil to a level slightly above the side arm.

Attach a small test tube containing about 0.5 mL of the sample to the thermometer with a
rubber band, ensuring the sample is level with the thermometer bulb.

Place a capillary tube, sealed end up, into the sample.
Clamp the Thiele tube and immerse the thermometer and sample in the oil.
Gently heat the side arm of the Thiele tube with a Bunsen burner or a micro-burner.

Observe the capillary tube. As the temperature rises, a stream of bubbles will emerge from
the open end of the capillary tube.

Cease heating and observe the sample as it cools.

The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

Determination of Density (Pycnometer Method)

Materials:

Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube
through it)
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Analytical balance

Sample of N-ethyl-2,2-dimethylpropanamide

Distilled water (for calibration)

Thermostat

Procedure:

e Clean and dry the pycnometer thoroughly.

o Weigh the empty, dry pycnometer on an analytical balance.

« Fill the pycnometer with distilled water and place it in a thermostat at a constant temperature
(e.g., 20 °C) until it reaches thermal equilibrium.

o Carefully dry the outside of the pycnometer and weigh it.

« Empty and dry the pycnometer, then fill it with the sample of N-ethyl-2,2-
dimethylpropanamide.

» Repeat the thermostating and weighing process.

e The density of the sample is calculated using the formula: Density of sample = (mass of
sample / mass of water) * density of water at the measurement temperature.

Determination of Solubility in Water (Qualitative)

Materials:

Test tubes

Sample of N-ethyl-2,2-dimethylpropanamide

Distilled water

Vortex mixer
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Procedure:

Add approximately 1 mL of distilled water to a test tube.

Add a few drops of N-ethyl-2,2-dimethylpropanamide to the test tube.

Vigorously mix the contents using a vortex mixer for about 30 seconds.

Allow the mixture to stand and observe if the sample dissolves completely, forms a separate
layer, or appears as a cloudy suspension, which indicates its solubility.

Visualizations

The following diagrams illustrate the logical workflow for the synthesis of N-ethyl-2,2-
dimethylpropanamide and a general workflow for determining its boiling point.

Click to download full resolution via product page

Caption: Synthesis workflow for N-ethyl-2,2-dimethylpropanamide.
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Caption: Workflow for boiling point determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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